Cas no 1807285-52-4 (Ethyl 6-cyano-3-iodo-2-nitrobenzoate)

• Product Name: Ethyl 6-cyano-3-iodo-2-nitrobenzoate
• CAS No: 1807285-52-4
• MF: C₁₀H₇IN₂O₄
• MW: 346.078054666519
• CID: 4958378
• Update Time: 2025-10-17

Ethyl 6-cyano-3-iodo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-iodo-2-nitrobenzoate

• Inchi： 1S/C10H7IN2O4/c1-2-17-10(14)8-6(5-12)3-4-7(11)9(8)13(15)16/h3-4H,2H2,1H3
• InChI Key： LRBHAXUCDHKIFZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(C(=O)OCC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 6-cyano-3-iodo-2-nitrobenzoate

Comprehensive Overview of Ethyl 6-cyano-3-iodo-2-nitrobenzoate (CAS No. 1807285-52-4)

Ethyl 6-cyano-3-iodo-2-nitrobenzoate (CAS No. 1807285-52-4) is a highly specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. Its unique molecular structure, featuring a cyano group, iodo substituent, and nitro functionality, makes it a versatile intermediate for constructing complex heterocyclic frameworks. Researchers and industry professionals frequently search for this compound under keywords such as "6-cyano-3-iodo-2-nitrobenzoate synthesis", "ethyl nitrobenzoate derivatives", and "CAS 1807285-52-4 applications", reflecting its growing relevance in cutting-edge chemical innovation.

The compound's iodo-nitrobenzoate backbone is particularly valuable in cross-coupling reactions, a topic trending in modern organic chemistry due to its applications in drug discovery. Recent publications highlight its role in Palladium-catalyzed couplings, a technique often queried in academic databases and AI-driven research tools. Additionally, the cyano group in Ethyl 6-cyano-3-iodo-2-nitrobenzoate enables further functionalization, aligning with the surge in demand for "click chemistry building blocks"—a hot topic in material science forums and patent filings.

From a synthetic perspective, CAS 1807285-52-4 is often discussed in the context of regioselective halogenation and nitration optimization, addressing common challenges faced by chemists in fine-tuning reaction conditions. Online searches frequently include phrases like "how to purify nitrobenzoate esters" or "iodo-nitrobenzoate stability", underscoring the need for practical handling guidelines. The compound's stability under inert atmospheres and compatibility with anhydrous solvents are frequently cited in technical notes.

In pharmaceutical contexts, derivatives of Ethyl 6-cyano-3-iodo-2-nitrobenzoate have been explored for their potential as enzyme inhibitors, particularly in kinase-targeted therapies—a subject dominating biomedical conferences. This aligns with trending searches for "nitroaromatic pharmacophores" and "cyano-containing drug candidates". Its electron-withdrawing groups also make it a candidate for nonlinear optical materials, connecting to emerging interest in organic electronics.

Quality control protocols for 1807285-52-4 often emphasize HPLC-UV analysis and crystallization techniques, addressing frequently asked questions about "nitrobenzoate characterization methods". The compound's spectral data (1H/13C NMR, IR) is extensively documented in supplier catalogs, catering to researchers verifying synthetic intermediates. Environmental considerations are also noted, with studies on biodegradation pathways of nitroaromatics gaining traction in green chemistry circles.

Market analyses reveal increasing procurement of Ethyl 6-cyano-3-iodo-2-nitrobenzoate by contract research organizations, particularly for fragment-based drug design projects. This correlates with search trends for "high-purity aromatic esters" and "multifunctional benzoate reagents". The compound's compatibility with continuous flow chemistry systems—another trending research area—further enhances its industrial appeal.

In summary, CAS 1807285-52-4 represents a critical tool for modern synthetic chemists, bridging academic research and industrial applications. Its structural features respond to multiple contemporary needs, from catalysis optimization to materials engineering, making it a recurring subject in both literature citations and specialized chemical queries.